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Compound of Interest

Compound Name: Ethylene oxalate

Cat. No.: B3051645 Get Quote

An In-depth Review of the Synthesis, Properties, and Applications of 1,4-Dioxane-2,3-dione

This technical guide provides a comprehensive overview of ethylene oxalate (CAS No. 3524-

70-7), also known as 1,4-dioxane-2,3-dione. It is intended for researchers, scientists, and

professionals in drug development and polymer chemistry. This document consolidates

available data on its physicochemical properties, synthesis, and potential applications, with a

focus on its role in polymer science and its indirect relevance to biological signaling pathways.

Chemical and Physical Properties
Ethylene oxalate is a cyclic ester with the molecular formula C₄H₄O₄ and a molecular weight

of 116.07 g/mol .[1] It is a solid at room temperature and its properties are summarized in the

tables below.
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Property Value Reference

Molecular Formula C₄H₄O₄ [1]

Molecular Weight 116.07 g/mol [1]

Density 1.423 g/cm³ [2]

Boiling Point 283.3 °C at 760 mmHg [2]

Flash Point 128.6 °C

IUPAC Name 1,4-Dioxane-2,3-dione [2][3]

Synonyms Ethylene oxalate [1][4]

Thermodynamic Properties
Property Value Method Reference

Enthalpy of Formation

(ΔfH° solid)
-697.0 ± 1.2 kJ/mol Calorimetry [5]

Heat Capacity (Cp,

solid)

141.9 J/(mol·K) at 298

K
Calorimetry [5]

Entropy (S° solid) 158.4 J/(mol·K) Calculated [5]

Enthalpy of

Combustion

(ΔcH°solid)

-1448.50 ± 1.20

kJ/mol
NIST [6]

Gibbs Free Energy of

Formation (ΔfG°)
-402.46 kJ/mol Joback [6]

Enthalpy of Fusion

(ΔfusH°)
11.86 kJ/mol Joback [6]

Synthesis and Polymerization
The synthesis of high-purity ethylene oxalate is crucial for its application in polymer chemistry,

primarily as a monomer for the production of poly(ethylene oxalate) (PEOx).
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Synthesis of Ethylene Oxalate
A common method for synthesizing ethylene oxalate involves the depolymerization of an

ethylene oxalate oligomer. The general steps are as follows:

Oligomerization: An ethylene oxalate oligomer is first prepared. One route involves the

reaction of ethylene glycol with diethyl oxalate.

Purification of Oligomer: The resulting oligomer is washed with an organic solvent to remove

impurities.

Depolymerization and Sublimation: The purified oligomer is heated under reduced pressure.

This causes depolymerization, and the ethylene oxalate monomer sublimes.

Recrystallization: The sublimed monomer is then recrystallized from an organic solvent to

yield high-purity ethylene oxalate.

Ring-Opening Polymerization of Ethylene Oxalate
Ethylene oxalate can undergo ring-opening polymerization to form poly(ethylene oxalate), a

biodegradable polyester. This process is typically carried out by heating the monomer in an

inert atmosphere with a suitable catalyst.

Experimental Protocols
Synthesis of Poly(ethylene succinate-co-ethylene
oxalate)
This protocol describes the synthesis of a copolymer incorporating ethylene oxalate, which is

relevant for studying its impact on polymer properties.

Materials:

Ethylene glycol

Succinic acid

Oxalic acid (H₂C₂O₄·2H₂O)
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Zinc acetate (ZnAc₂)

Antimony trioxide (Sb₂O₃)

Triphenyl phosphate (TPP)

Nitrogen gas

Procedure:

To a three-necked flask equipped with a mechanical stirrer, add ethylene glycol (10.6 g,

0.171 mol) and succinic acid (15 g, 0.127 mol).

Add oxalic acid (3.20 g).

Add the catalysts: zinc acetate (0.045 g) and antimony trioxide (0.015 g).

Add triphenyl phosphate (0.03 g) as an antioxidant.

Allow the mixture to stand for one week at room temperature.

Heat the mixture to 180 °C under a nitrogen flow of 20 mL/min.

Continue the polycondensation until no more water is produced (approximately 3 hours).

Increase the temperature to 220-230 °C and reduce the pressure to 100 Pa.

Continue the reaction for 4-6 hours until the stirring speed slows significantly.

Cool the system to room temperature to obtain the copolymer.

Isothermal Melt Crystallization of Poly(ethylene
succinate-co-ethylene oxalate)
This protocol details the methodology for studying the crystallization behavior of polymers

containing ethylene oxalate.

Equipment:
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Differential Scanning Calorimeter (DSC)

Procedure:

Place a small sample (4-5 mg) of the polymer in a DSC pan.

Heat the sample to 130 °C at a rate of 60 °C/min under a nitrogen atmosphere to erase any

previous thermal history.

Hold the sample at 130 °C for 3 minutes.

Cool the sample to the desired crystallization temperature (Tc) at a rate of 60 °C/min.

Hold the sample at the Tc for a sufficient time to ensure complete crystallization, while

recording the heat flow.

The data collected can be used to analyze the kinetics of isothermal crystallization.

Biological Significance and Signaling Pathways
While there is limited direct research on the pharmacological effects of ethylene oxalate itself,

the oxalate moiety is of significant interest in the context of renal pathophysiology. Oxalate is a

key component of the most common type of kidney stones. Recent studies have elucidated a

signaling pathway through which oxalate can induce cellular changes in renal cells.

Oxalate-Induced Activation of the JAK/STAT Signaling
Pathway
Research has shown that oxalate can induce ossification of renal tubular epithelial cells by

activating the JAK2/STAT3 signaling pathway.[4] This contributes to the formation of kidney

stones. Inhibition of JAK2 has been shown to reverse this process.[4]

The proposed mechanism is as follows:

Increased oxalate levels in renal tubular epithelial cells lead to the activation of Janus kinase

2 (JAK2).

Activated JAK2 phosphorylates Signal Transducer and Activator of Transcription 3 (STAT3).
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Phosphorylated STAT3 (p-STAT3) dimerizes and translocates to the nucleus.

In the nucleus, p-STAT3 acts as a transcription factor, upregulating the expression of

osteogenic genes.

This leads to the ossification of the renal cells, a key step in kidney stone formation.

Click to download full resolution via product page

Experimental Workflow for Studying Oxalate-Induced
Signaling
The following workflow can be used to investigate the effects of oxalate on cellular signaling

pathways in renal cells.

Click to download full resolution via product page

Applications and Future Directions
Polymer Science
The primary application of ethylene oxalate is as a monomer for the synthesis of

poly(ethylene oxalate) (PEOx), a biodegradable polyester. PEOx is of interest for applications

where environmental degradation is desirable. The inclusion of ethylene oxalate units in other

polyesters, such as polyethylene succinate, can modify their crystallization behavior and,

consequently, their physical properties.

Drug Development
While direct applications of ethylene oxalate in drug development are not well-documented, its

broader chemical class, 1,4-dioxanes, has been explored for therapeutic potential. Derivatives

of 1,4-dioxane have shown promise as anticancer and antimicrobial agents. The study of

oxalate-induced signaling pathways also opens up possibilities for therapeutic intervention in

kidney stone disease, for example, through the development of specific JAK2 inhibitors.
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Furthermore, oxalate esters like diethyl oxalate are important intermediates in the synthesis of

active pharmaceutical ingredients (APIs).

Conclusion
Ethylene oxalate (CAS No. 3524-70-7) is a valuable compound for researchers in polymer

chemistry due to its role as a monomer for biodegradable polyesters. While its direct

pharmacological applications are yet to be fully explored, its structural component, oxalate, is

deeply involved in the pathophysiology of kidney stone disease through the activation of the

JAK/STAT signaling pathway. This provides an important avenue for future research into the

biological effects of oxalate-containing compounds and the development of targeted therapies.

The experimental protocols and data presented in this guide offer a solid foundation for further

investigation into the properties and applications of ethylene oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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